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Compound of Interest

Compound Name: cis-Dihydrocarvone

Cat. No.: B1211938

Essential Safety and Logistical Information for the Disposal of cis-Dihydrocarvone

This document provides comprehensive guidance on the safe and compliant disposal of cis-
Dihydrocarvone, a combustible liquid commonly used in research and development.
Adherence to these procedures is critical to ensure the safety of laboratory personnel and the
protection of the environment. This guide is intended for researchers, scientists, and drug
development professionals.

l. Immediate Safety Considerations

Before handling cis-Dihydrocarvone for disposal, it is imperative to be familiar with its
potential hazards. This chemical is classified as a combustible liquid and can cause skin, eye,
and respiratory irritation.[1][2] It may also be harmful if swallowed or if it comes into contact with
the skin.[1]

Personal Protective Equipment (PPE):

Gloves: Wear impervious chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Protective Clothing: A lab coat or chemical-resistant apron is required.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[1][2] If
ventilation is inadequate, a respirator may be necessary.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1211938?utm_src=pdf-interest
https://www.benchchem.com/product/b1211938?utm_src=pdf-body
https://www.benchchem.com/product/b1211938?utm_src=pdf-body
https://www.benchchem.com/product/b1211938?utm_src=pdf-body
https://www.benchchem.com/product/b1211938?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D26950%20%20SDS%20%20030917.pdf
https://www.chemicalbull.com/images/product/MSDS-1758783835.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D26950%20%20SDS%20%20030917.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D26950%20%20SDS%20%20030917.pdf
https://www.chemicalbull.com/images/product/MSDS-1758783835.pdf
https://www.chemicalbull.com/images/product/MSDS-1758783835.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Il. Spill & Leak Management

In the event of a spill, immediate and appropriate action is necessary to prevent further
hazards.

Experimental Protocol for Spill Neutralization and Cleanup:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area,
including open flames, sparks, and hot surfaces.[3]

o Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid
inhaling vapors.[2]

o Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to
contain the spill.[2]

o Absorb the Chemical: Carefully absorb the spilled cis-Dihydrocarvone with the inert
material.

» Collect Waste: Sweep up the absorbent material and place it into a suitable, labeled
container for hazardous waste disposal.[3]

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.

o Dispose of Contaminated Materials: All contaminated materials, including gloves and
cleaning supplies, must be disposed of as hazardous waste.

lll. Disposal Procedures

The disposal of cis-Dihydrocarvone is regulated and must be carried out in compliance with
federal, state, and local regulations.[3] In the United States, the Resource Conservation and
Recovery Act (RCRA) governs the management of hazardous waste.[4][5]

Step-by-Step Disposal Guidance:

o Waste Identification: cis-Dihydrocarvone should be treated as a hazardous chemical waste
due to its combustible nature.
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o Containerization:
o Use a compatible, leak-proof container for the waste.

o Ensure the container is clearly labeled with "Hazardous Waste" and the chemical name,
"cis-Dihydrocarvone".[4]

o Do not overfill the container.
e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, acids, and bases.[2]

o Keep the container tightly closed.
e Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Do not pour cis-Dihydrocarvone down the drain.[3]
Empty Container Disposal:
Empty containers that held cis-Dihydrocarvone must also be handled properly.

» Triple Rinsing: The container should be triple rinsed with a suitable solvent.[6] The rinsate
must be collected and disposed of as hazardous waste.

 Air Drying: For volatile organic solvents, the emptied and rinsed container can be air-dried in
a ventilated area like a chemical fume hood.[6]

o Disposal: Once properly cleaned and dried, the container may be disposed of as non-
hazardous waste, though it is best to consult with your institution's EHS department.

IV. Quantitative Data
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The following table summarizes key quantitative data for cis-Dihydrocarvone.

Property Value

Molecular Formula C10H160

Molecular Weight 152.23 g/mol [2]

Flash Point 81-82.78 °C (177.8 - 181 °F)[3][7]
Boiling Point 220 - 223 °C[2][7]

Solubility in Water Insoluble[2][7]

V. Diagrams

Disposal Workflow for cis-Dihydrocarvone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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